Cas no 381668-33-3 (Benzenamine, 2-(phenylsulfonyl)-5-(1-piperazinyl)-N,N-dipropyl-)

• Product Name: Benzenamine, 2-(phenylsulfonyl)-5-(1-piperazinyl)-N,N-dipropyl-
• CAS No: 381668-33-3
• MF: C₂₂H₃₁N₃O₂S
• MW: 401.565444231033
• CID: 1488016
• Update Time: 2024-08-23

Benzenamine, 2-(phenylsulfonyl)-5-(1-piperazinyl)-N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(phenylsulfonyl)-5-(1-piperazinyl)-N,N-dipropyl-

• Inchi： 1S/C22H31N3O2S/c1-3-14-25(15-4-2)21-18-19(24-16-12-23-13-17-24)10-11-22(21)28(26,27)20-8-6-5-7-9-20/h5-11,18,23H,3-4,12-17H2,1-2H3
• InChI Key： BYAASIBTAMXBGQ-UHFFFAOYSA-N
• SMILES： C1(N(CCC)CCC)=CC(N2CCNCC2)=CC=C1S(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 401.21393

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 604.8±55.0 °C(Predicted)
• PSA: 52.65
• pka: 8.86±0.10(Predicted)